N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide

• Molecular Formula: C29H27N3O4S
• Molecular Weight: 513.6 g/mol
• IUPAC Name: N-benzyl-2-[4-(2-benzyl-1,1-dioxo-3,4-dihydro-1λ6,2,4-benzothiadiazin-3-yl)phenoxy]acetamide
• InChI: InChI=1S/C29H27N3O4S/c33-28(30-19-22-9-3-1-4-10-22)21-36-25-17-15-24(16-18-25)29-31-26-13-7-8-14-27(26)37(34,35)32(29)20-23-11-5-2-6-12-23/h1-18,29,31H,19-21H2,(H,30,33)
• InChI Key: ZLSDVZQDWMSKKP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)COC2=CC=C(C=C2)C3NC4=CC=CC=C4S(=O)(=O)N3CC5=CC=CC=C5

Description

N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is also known as BZL101, and it has been shown to possess anti-cancer properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide is not fully understood. However, it has been shown to inhibit the activity of heat shock protein 90 (HSP90), which is a chaperone protein that plays a crucial role in the folding and stabilization of various proteins, including oncogenic proteins. Inhibition of HSP90 leads to the degradation of these oncogenic proteins, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide has been shown to possess anti-cancer and anti-inflammatory properties. In addition to these properties, this compound has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation. Inhibition of angiogenesis leads to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide in lab experiments is its potent anti-cancer properties. This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide. One of the future directions is to study the mechanism of action of this compound in more detail. Another future direction is to investigate the potential applications of this compound in the treatment of other diseases, such as inflammatory diseases. In addition, future research could focus on developing more efficient and cost-effective synthesis methods for this compound. Finally, future research could investigate the potential use of this compound in combination with other anti-cancer drugs to improve its efficacy.

Synthesis Methods

The synthesis of N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide is a complex process that involves several steps. The first step involves the preparation of 2-aminobenzenesulfonamide, which is then reacted with 2,4-dichlorophenoxyacetic acid to form the intermediate product. The intermediate product is then reacted with benzylamine to form the final product, N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide.

Scientific Research Applications

N-benzyl-2-[4-(2-benzyl-1,1-dioxido-3,4-dihydro-2H-1,2,4-benzothiadiazin-3-yl)phenoxy]acetamide has been extensively studied for its anti-cancer properties. It has been shown to induce apoptosis in cancer cells, which is the process of programmed cell death. This compound has been tested in various cancer cell lines, including breast cancer, prostate cancer, and ovarian cancer. In addition to its anti-cancer properties, this compound has also been shown to possess anti-inflammatory properties and has potential applications in the treatment of inflammatory diseases.